Cas no 895930-30-0 (4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• CAS No: 895930-30-0
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 3059612
• PubChem ID: 7017844
• Update Time: 2025-06-09

4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-1 H -pyrazole-3-carboxylic acid (2-methoxy-ethyl)-amide
• 895930-30-0
• CS-0321958
• STK312702
• AKOS000311483
• 4-amino-1-ethyl-N-(2-methoxyethyl)pyrazole-3-carboxamide
• 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acid(2-methoxy-ethyl)-amide
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid (2-methoxy-ethyl)-amide
• 4-Amino-1-ethyl-1H-pyrazole-3-carboxylic acid (2-methoxy-ethyl)-amide

• MDL： MFCD04971125
• Inchi： 1S/C9H16N4O2/c1-3-13-6-7(10)8(12-13)9(14)11-4-5-15-2/h6H,3-5,10H2,1-2H3,(H,11,14)
• InChI Key： LETXRHSYDZLGPN-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C1C(=CN(CC)N=1)N)=O

Computed Properties

• Exact Mass: 212.12732577Da
• Monoisotopic Mass: 212.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide (CAS No. 895930-30-0)

4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide, with the CAS number 895930-30-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazole carboxamide family, known for its versatile applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which features an amino group, an ethyl substituent, and a methoxyethyl side chain, contributing to its unique physicochemical properties.

The compound's pyrazole core is a key structural motif found in many bioactive molecules, making it a valuable scaffold for designing new therapeutic agents. Its carboxamide functionality enhances its potential as a building block for synthesizing more complex molecules. In recent years, the demand for pyrazole derivatives has surged due to their role in targeting various biological pathways, including inflammation and metabolic disorders.

One of the most frequently asked questions about 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like DMSO and methanol, which is crucial for its application in laboratory settings. Additionally, its stability at room temperature makes it a reliable candidate for long-term storage and experimental use.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases. The pyrazole-3-carboxamide moiety in this compound has shown promise in interacting with kinase active sites, making it a subject of ongoing research in oncology and immunology.

From a synthetic chemistry perspective, 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide can be prepared through multi-step organic reactions, including condensation and amination processes. The purity and yield of the final product are critical factors, often analyzed using techniques like HPLC and NMR spectroscopy. These analytical methods ensure the compound meets the stringent requirements for research and development purposes.

In the context of green chemistry, there is growing interest in optimizing the synthesis of such compounds to minimize environmental impact. Researchers are exploring catalytic methods and renewable solvents to produce pyrazole carboxamides more sustainably. This aligns with the broader trend of reducing the carbon footprint in pharmaceutical manufacturing.

The compound's CAS No. 895930-30-0 is often searched in databases like PubChem and Reaxys, reflecting its relevance in scientific literature. Its inclusion in patent applications further underscores its potential for commercialization, particularly in the development of novel therapeutics. As the field of precision medicine advances, compounds like this are likely to play a pivotal role in personalized treatment strategies.

In summary, 4-amino-1-ethyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in drug discovery, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties and uses, this compound is poised to contribute to advancements in healthcare and biotechnology.